Cas no 1918-02-1 (Picloram)

• Product Name: Picloram
• CAS No: 1918-02-1
• MF: C₆H₃Cl₃N₂O₂
• MW: 241.459218263626
• MDL: MFCD00012101
• CID: 42186
• PubChem ID: 15965
• Update Time: 2026-05-14

Picloram Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3,5,6-trichloropicolinic acid
• picloram plant cell culture tested
• 4-amino-3,5,6-trichloropyridine-2-carboxylic acid
• RARECHEM AL BO 1809
• PICLORAM
• TIMTEC-BB SBB000816
• TORDON
• TORDON(R)
• 3,5,6-Trichloro-4-Aminopicolinic acid
• 3,5,6-trichloro-4-aminopyridine-2-carboxylic acid
• 2-Pyridinemethanol,4-amino-3,5,6-trichloro
• 3,5,6-trichloro-4-amino-picolinic acid
• 4-Amino-3,5,6-trichlor-2-pyridinmethanol
• 4-amino-3,5,6-trichloro-2-pyridinecarboxylic acid
• 4-Amino-3,5,6-trichloropicolinic ac
• 4-Amino-3,5,6-trichloropicolinic acid,4-Amino-3,5,6-trichloropyridine-2-carboxylic acid,Picloram
• ATCP
• Amdon
• k-Pin
• Grazon
• TORDAN
• Borolin
• Chloramp
• 2-Pyridinecarboxylic acid, 4-amino-3,5,6-trichloro-
• Tordon 22K
• Tordon 10K
• Tordon 101 mixture
• Amdon grazon
• 4-Aminotrichloropicolinic acid
• Piclorame
• Picolinic acid, 4-amino-3,5,6-trichloro-
• Caswell No. 039
• Piclorame [ISO-French]
• Picloram, technical grade
• Picloram [ANSI:BSI:ISO]
• Picloram

• MDL： MFCD00012101
• Inchi： 1S/C6H3Cl3N2O2/c7-1-3(10)2(8)5(9)11-4(1)6(12)13/h(H2,10,11)(H,12,13)
• InChI Key： NQQVFXUMIDALNH-UHFFFAOYSA-N
• SMILES： ClC1C(C(=O)O[H])=NC(=C(C=1N([H])[H])Cl)Cl

Computed Properties

• Exact Mass: 239.92600
• Monoisotopic Mass: 239.92601
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.2
• Topological Polar Surface Area: 76.2

Experimental Properties

• Color/Form: White powder or light brown particles
• Density: 1.9163 (rough estimate)
• Melting Point: 219°C(dec.)(lit.)
• Boiling Point: 420.5 ℃ at 760 mmHg
• Flash Point: >110℃(230℉)(lit.)
• Refractive Index: 1.6770 (estimate)
• Solubility: Soluble in acetone
• Water Partition Coefficient: 420 mg/L
• PSA: 76.21000
• LogP: 2.90340
• Solubility: Slightly soluble in water
• pka: 4.1(at 25℃)
• λmax: 252(Phosphate buffer sol.)(lit.)
• Merck: 7397

Picloram Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 36
• Safety Instruction： S26
• RTECS：TJ7525000
• Hazardous Material Identification：
• Risk Phrases：R36
• Safety Term：S26
• HazardClass：9
• PackingGroup：III
• Toxicity：LD50 in rats, mice, rabbits, guinea pig, chickens, sheep, cattle (mg/kg): 8200, 2000-4000, 2000, 3000, 6000, >1000, >750 orally (Mullison)
• TSCA：Yes
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids